2-N,2-N-dimethyl-1,2,3,4-tetrahydronaphthalene-1,2-diamine
Overview
Description
Scientific Research Applications
Synthesis and Chemical Reactivity
- A study highlighted the synthesis of 1,2,3,4-Tetrahydro-1,2-dimethylidenenaphthalene and its highly chemo- and regioselective cyclodimerization under specific conditions, showcasing its potential in creating complex chemical structures through selective reactions (Roversi, Vogel, & Schenk, 2002).
Pharmacological Aspects
- Despite excluding drug use and dosage information, it's noteworthy that research has been conducted on derivatives for pharmacological activity. For instance, methylation at specific positions on similar compounds has been shown to influence dopamine agonist activity, indicating the importance of structural modifications in drug design (Nichols et al., 1984).
Material Science
- Certain derivatives have been investigated for their potential in materials science, such as the catalytic performance of modified zeolite catalysts in the methylation of methylnaphthalene, suggesting applications in the synthesis of commercially important chemicals (Güleç, Sher, & Karaduman, 2018).
Synthesis of Polymers
- The synthesis and properties of aromatic polyamides derived from derivatives similar to the chemical indicate applications in the development of new polymers with potential use in various industrial applications (Yang & Chen, 1992; 1993).
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various receptors and enzymes in the body .
Mode of Action
It is likely that it interacts with its targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic effects .
Biochemical Pathways
Similar compounds have been known to influence various biochemical pathways, including signal transduction pathways, metabolic pathways, and cell cycle regulation .
Pharmacokinetics
Similar compounds are generally well-absorbed, widely distributed in the body, metabolized by liver enzymes, and excreted in the urine .
Result of Action
Similar compounds have been known to induce various cellular responses, including changes in gene expression, enzyme activity, and cell proliferation .
Action Environment
Environmental factors such as temperature, pH, and the presence of other molecules can influence the action, efficacy, and stability of 2-N,2-N-dimethyl-1,2,3,4-tetrahydronaphthalene-1,2-diamine .
properties
IUPAC Name |
2-N,2-N-dimethyl-1,2,3,4-tetrahydronaphthalene-1,2-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2/c1-14(2)11-8-7-9-5-3-4-6-10(9)12(11)13/h3-6,11-12H,7-8,13H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJAPAZGVMSKZEY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1CCC2=CC=CC=C2C1N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-N,2-N-dimethyl-1,2,3,4-tetrahydronaphthalene-1,2-diamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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